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Compound of Interest |

Compound Name: C35H48CIN3010S
CAS No.: 139504-50-0
Cat. No.: B1676302

Chemical Formula: C35H48CIN3010S CAS Registry Number: 139504-50-0 Common Name:
Mertansine; Maytansinoid DM1

Executive Summary & Hazard Context

To: Research Operations & EHS Leads From: Senior Application Scientist

The compound C35H48CIN3010S (Mertansine/DM1) is not a standard organic reagent; it is a
picomolar-potency cytotoxic payload used in Antibody-Drug Conjugates (ADCSs). Unlike
standard chemotherapeutics (e.g., doxorubicin), maytansinoids like DM1 are designed to be
lethal at extremely low concentrations by inhibiting microtubule assembly.

The Core Directive: Standard autoclaving is insufficient for the destruction of this compound.
The only validated disposal method for bulk material is high-temperature incineration. Chemical
deactivation via oxidation is required for surface decontamination and spill management prior
to disposal.

Technical Hazard Profile

Data synthesized from Safety Data Sheets (SDS) and NIOSH/OSHA Hazardous Drug
Guidelines.
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Property Specification Operational Implication
o ) Fatal if swallowed or in contact
Toxicity Class Acute Toxin (Category 2) ] ]
with skin (H300, H310).
] ] o Antimitotic agent; halts cell
Mechanism Microtubule Inhibitor o
division at metaphase.
Requires High Containment
OEL/ OEB < 0.1 pg/m3 (Band 5)
(Isolator or Class Il B2 BSC).
) ) ) High risk of aerosolization;
Physical State White to off-white powder o
HEPA filtration mandatory.
Suspected mutagen; may
GHS Codes H300, H310, H341, H360

damage fertility/unborn child.

Immediate Safety & Containment Protocols

Trustworthiness Check: These protocols are self-validating. If you cannot verify the negative
pressure of your Biosafety Cabinet (BSC), you are not authorized to open the vial.

Personal Protective Equipment (PPE)[1]

o Respiratory: Powered Air Purifying Respirator (PAPR) or N95 minimum only if working inside
a certified Class 1l BSC.

e Dermal:Double-gloving is mandatory.
o Inner Glove: Nitrile (minimum 4 mil).

o Quter Glove: Extended cuff Nitrile or Neoprene (tested for chemotherapy resistance,
ASTM D6978).

o Rationale: DM1 can permeate standard latex; double gloving provides a visual breach

indicator and a second barrier during doffing.

o Body: Tyvek® or chemically impervious gown with closed front and elastic cuffs.
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Disposal Procedures: The "Zero-Release" Standard

Expertise Insight: Do not dispose of DM1 down the drain. The complex chlorinated macrocycle
is resistant to standard wastewater treatment biodegradation.

A. Waste Categorization Matrix

Use the following logic to determine the waste stream.

Start: Identify Waste Type

Is it Bulk Material?
(Stock solutions, visible powder)

Is it Trace Waste? Segregate as
(Gloves, empty vials, wipes) HAZARDOUS CHEMICAL WASTE

Segregate as High-Temp Incineration
TRACE CHEMOTHERAPY WASTE (>1000°C)

tandard

Regulated Medical Waste
(Incineration Preferred)

Click to download full resolution via product page

Figure 1: Decision Matrix for Mertansine Waste Segregation.

B. Step-by-Step Disposal Protocol
1. Bulk Waste (Stock Solutions & Powders)
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» Container: Collect in a dedicated, screw-top High-Density Polyethylene (HDPE) container
labeled "RCRA HAZARDOUS - CYTOTOXIC."

e Labeling: Must explicitly state: "Contains Mertansine (DM1) - Acute Toxin."
o Disposal Path: Hand off to EHS for High-Temperature Incineration.

o Why: Incineration ensures the thermal decomposition of the chlorinated ring structure,
preventing environmental persistence.

2. Trace Waste (Contaminated PPE & Consumables)
o Container: Yellow (EU/UK) or Yellow/White (US) chemotherapy waste bins.
 Definition: Iltems with <3% by weight of the drug (e.g., empty vials, gloves).

o Disposal Path: Incineration at a regulated medical waste facility.

Chemical Deactivation & Spill Response

Expertise Insight: You cannot simply "wipe up" a DM1 spill. You must chemically degrade the
molecule first. The thiol-linker chemistry of DM1 makes it susceptible to oxidation.

The Deactivation Agent: Sodium Hypochlorite (Bleach)[2][3]

o Concentration: 10% Household Bleach (approx. 0.5% - 1% Sodium Hypochlorite final
concentration).

¢ Reaction Time: Minimum 30 minutes.

» Mechanism: Oxidation of the sulfur/thiol moiety and cleavage of the ester linkages, rendering
the molecule pharmacologically inactive.

Spill Response Workflow

1. ALERT 2. PPE UP . 4. DEACTIVATE 5. CLEAN 6. DISPOSE

Notify personnel & isolate area Double gloves, N95/PAPR, Gown over with absorbent s Apply 10% Bleach (30 mins) Absorb & Wash with NaOH/Water All materials to Haz Waste

Click to download full resolution via product page
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Figure 2: Sequential Workflow for Cytotoxic Spill Management.
Detailed Protocol:
 |solate: Evacuate the immediate area. Post "DO NOT ENTER" signage.

o Cover: Gently place absorbent pads over the spill to prevent aerosolization. Do not wipe dry
yet.

o Deactivate: Pour 10% bleach solution over the pads, working from the outside in. Let stand
for 30 minutes.

o Neutralize: After 30 minutes, absorb the bleach. Wipe the surface with 1N Sodium Hydroxide
(NaOH) followed by water to remove corrosive residue.[1]

» Disposal: Place all pads, gloves, and tools into the Hazardous Waste container (Black
Bin/RCRA).

Regulatory & Compliance Notes

o United States (RCRA): While Mertansine is not explicitly P-listed (40 CFR 261.33), its LD50
classifies it as an acute toxin. Best practice dictates managing it as Hazardous Chemical
Waste, not just biohazardous waste.

e Europe (EWC): Classify under 18 01 08* (Cytotoxic and cytostatic medicines).

e Transport: UN 2811 (Toxic solid, organic, n.o.s.) or UN 3249 (Medicine, solid, toxic, n.o.s.).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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